Cas no 370852-34-9 (1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole
• CAS No: 370852-34-9
• MF: C₂₄H₂₃BrN₂O₆
• MW: 515.353225946426
• CID: 6072085
• PubChem ID: 2951640
• Update Time: 2025-10-30

1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole
• (3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)(5-bromofuran-2-yl)methanone
• Methanone, [3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl](5-bromo-2-furanyl)-
• Z1549417419
• F0877-0077
• 370852-34-9
• SR-01000469678
• AKOS021996377
• HMS609H20
• SCHEMBL3314763
• [3,5-bis(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]-(5-bromofuran-2-yl)methanone
• AKOS001647919
• SR-01000469678-1
• ChemDiv1_007918

• Inchi： 1S/C24H23BrN2O6/c1-29-18-7-5-14(11-21(18)31-3)16-13-17(15-6-8-19(30-2)22(12-15)32-4)27(26-16)24(28)20-9-10-23(25)33-20/h5-12,17H,13H2,1-4H3
• InChI Key： SIGGPOFWIYBAOP-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C(OC)C(OC)=C2)CC(C2=CC=C(OC)C(OC)=C2)=N1)(C1=CC=C(Br)O1)=O

Computed Properties

• Exact Mass: 514.07395g/mol
• Monoisotopic Mass: 514.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 605.8±65.0 °C(Predicted)
• pka: -1.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole

Introduction to 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole (CAS No. 370852-34-9)

1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 370852-34-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of a 5-bromofuran-2-carbonyl moiety and two 3,4-dimethoxyphenyl substituents in its molecular framework imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The structural composition of 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole is meticulously designed to optimize interactions with biological targets. The furan ring and the bromine substituent enhance its reactivity and binding affinity, while the dimethoxyphenyl groups contribute to lipophilicity and metabolic stability. Such features are critical in designing molecules that can effectively penetrate biological membranes and exhibit prolonged activity in vivo.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The compound’s unique structural motifs have been explored in various pharmacological assays, demonstrating promising activities against a range of targets. For instance, studies have indicated that derivatives of this class exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole is its versatility as a chemical probe. Researchers have leveraged its structural framework to develop libraries of analogs for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several lead compounds with enhanced potency and selectivity. The ability to modify specific regions of the molecule while retaining its core pharmacophore allows for fine-tuning of biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-bromofuran-2-carbonyl group is a critical step, as it serves as a key intermediate for further functionalization. The subsequent attachment of the 3,4-dimethoxyphenyl groups further refines the molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In terms of biological evaluation, preliminary studies have shown that 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole exhibits notable interactions with certain protein targets. These interactions are mediated by hydrogen bonding networks and hydrophobic interactions between the compound’s substituents and the target residues. Such insights have guided medicinal chemists in optimizing lead structures for improved pharmacokinetic profiles.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its structural motifs have been explored in materials science and agrochemical research due to their ability to form stable complexes with metal ions and other small molecules. These complexes exhibit unique electronic properties that can be exploited in designing advanced materials or novel agrochemical formulations.

Future research directions for 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole include further exploration of its mechanism of action and development of novel derivatives with enhanced therapeutic efficacy. Computational modeling techniques are being employed to predict binding affinities and optimize molecular interactions at the atomic level. These efforts are expected to accelerate the discovery process and lead to the identification of next-generation drug candidates.

The growing interest in this compound underscores its significance as a building block in modern drug discovery. Its unique combination of structural features makes it an attractive candidate for further exploration by academic researchers and pharmaceutical companies alike. As our understanding of biological pathways continues to expand, compounds like 1-(5-bromofuran-2-carbonyl)-3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazole are poised to play a pivotal role in shaping future therapeutic strategies.